1-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-[(4-fluorophenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-[(4-fluorophenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C28H27FN4O3/c29-23-10-8-22(9-11-23)18-33-27(35)26-24(7-4-14-30-26)32(28(33)36)19-25(34)31-15-12-21(13-16-31)17-20-5-2-1-3-6-20/h1-11,14,21H,12-13,15-19H2
• InChI Key: NNEFSCLLWIGCRR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=C(C=C5)F)N=CC=C4
• Molecular Formula: C28H27FN4O3
• Molecular Weight: 486.5 g/mol
• CAS No.: 921799-85-1

Description

This compound features a pyrido[3,2-d]pyrimidine core, a bicyclic heterocyclic scaffold known for its versatility in medicinal chemistry. Key structural elements include:

• Position 1: A 2-(4-benzylpiperidin-1-yl)-2-oxoethyl group, introducing a benzyl-substituted piperidine moiety linked via an acetyl spacer.
• Position 3: A (4-fluorophenyl)methyl substituent, providing aromatic and electronegative features.
• Positions 2 and 4: Dione oxygen atoms, critical for hydrogen bonding with biological targets.

The compound is hypothesized to target kinases or DNA repair enzymes, given the prevalence of pyridopyrimidines in kinase inhibitor design (e.g., PI3K, mTOR, ATR) .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Compound Name/Structure	Core Scaffold	Key Substituents	Biological Target/Activity	Reference
Target Compound	Pyrido[3,2-d]pyrimidine	1: 4-Benzylpiperidinyl-acetyl; 3: 4-Fluorobenzyl	Kinase inhibition (putative)	-
Compound 5 ()	Pyrido[3,2-d]pyrimidine	2,4,7-Trisubstituted	Dual PI3K/mTOR inhibition (IC₅₀ ~100 nM)
51b ()	Pyrido[3,4-d]pyrimidinone	8: 4-(4-Fluorophenyl)piperidine	Kinase inhibition (unspecified)
6k ()	Pyrido[1,2-a]pyrimidine	5: n-Bu or 2-furyl	Anticonvulsant (superior to ethosuximide)
Compound 51d ()	Pyrido[3,4-d]pyrimidinone	8: 4-(Methylsulfonylphenyl)piperidine	Kinase inhibition (unspecified)

Key Observations :

• Piperidine Substitutions : The target compound’s 4-benzylpiperidine group is structurally distinct from 4-(4-fluorophenyl)piperidine in 51b and 4-(methylsulfonylphenyl)piperidine in 51d . These variations influence lipophilicity and target engagement.
• Fluorophenyl vs. Benzyl: The 4-fluorobenzyl group at position 3 may enhance metabolic stability compared to non-fluorinated analogs, as seen in PI3K inhibitors (e.g., Compound 5) .